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Compound of Interest

Compound Name: epi-Syringaresinol

Cat. No.: B1614455 Get Quote

Essential Safety and Logistical Information for the Proper Disposal of epi-Syringaresinol

For researchers, scientists, and drug development professionals handling epi-Syringaresinol,
a naturally occurring phenolic lignan, the absence of a specific Safety Data Sheet (SDS)

necessitates a cautious and conservative approach to its disposal. This guide provides a

procedural, step-by-step plan based on established best practices for the disposal of laboratory

chemicals with unknown or undocumented hazard profiles. The primary recommendation is to

treat epi-Syringaresinol as a hazardous chemical and to consult with your institution's

Environmental Health and Safety (EHS) department for site-specific protocols.

Summary of Known epi-Syringaresinol Properties
While a comprehensive safety profile is not readily available, the following information has

been compiled from various sources. This data is intended for informational purposes and

should not be considered a substitute for a formal hazard assessment.
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Property Value / Information Notes

Chemical Name epi-Syringaresinol
A stereoisomer of

Syringaresinol.

CAS Number 51152-20-6
This identifier is crucial for

waste manifests.

Molecular Formula C₂₂H₂₆O₈

Molecular Weight 418.44 g/mol

Chemical Class Lignan, Phenolic Compound

Phenolic compounds are often

treated as environmental

hazards.

Physical Form Solid

Solubility
Soluble in DMSO and

Methanol.[1][2]
Insoluble in water.[1]

Known Hazards Not fully characterized.

As a phenolic compound, it

should be handled with care to

avoid skin and eye contact.

Toxicity Data
No specific LD50 or LC50 data

available.

Research indicates various

biological activities, but this

does not inform disposal-

related toxicity.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of epi-Syringaresinol.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (nitrile gloves are a common choice for incidental contact).[3][4]
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2. Waste Segregation and Collection:

Do not dispose of epi-Syringaresinol down the drain or in the regular trash.[3][4]

Collect all solid epi-Syringaresinol waste, including contaminated consumables (e.g.,

weighing paper, pipette tips, gloves), in a designated, chemically compatible, and clearly

labeled hazardous waste container.[5][6][7]

For solutions of epi-Syringaresinol (e.g., in DMSO or methanol), collect them in a separate,

compatible hazardous waste container for liquid organic waste. Do not mix with aqueous or

incompatible waste streams.

3. Waste Container Labeling:

Label the hazardous waste container clearly with the following information:[5][8]

"Hazardous Waste"

"epi-Syringaresinol"

CAS Number: "51152-20-6"

List any solvents used (e.g., "in Methanol").

An approximate concentration or quantity.

The date the waste was first added to the container.

Your name, laboratory, and contact information.

4. Storage of Hazardous Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area

within your laboratory.

Ensure the storage area is away from heat sources and incompatible chemicals.[4]

5. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous waste.[5][6]

Follow all institutional procedures for waste pickup requests and documentation.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of epi-
Syringaresinol in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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